Cas no 1214356-72-5 (4-(3-(Difluoromethoxy)phenyl)pyridine)

• Product Name: 4-(3-(Difluoromethoxy)phenyl)pyridine
• CAS No: 1214356-72-5
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4989558
• Update Time: 2025-10-30

4-(3-(Difluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-(difluoromethoxy)phenyl)pyridine
• 4-(3-(Difluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H9F2NO/c13-12(14)16-11-3-1-2-10(8-11)9-4-6-15-7-5-9/h1-8,12H
• InChI Key： ZRPPDWJTLYCSTM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CN=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 4-(3-(Difluoromethoxy)phenyl)pyridine

Comprehensive Overview of 4-(3-(Difluoromethoxy)phenyl)pyridine (CAS No. 1214356-72-5): Properties, Applications, and Industry Insights

4-(3-(Difluoromethoxy)phenyl)pyridine (CAS No. 1214356-72-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a difluoromethoxy-substituted phenyl group, offering distinct electronic and steric properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in kinase inhibitor development and CNS-targeted therapies, aligning with current trends in precision medicine.

The difluoromethoxy moiety in this compound enhances metabolic stability—a critical factor addressed in modern medicinal chemistry discussions. This characteristic makes 4-(3-(Difluoromethoxy)phenyl)pyridine valuable for designing compounds with improved pharmacokinetic profiles, a frequent topic in ADME optimization forums. Its lipophilicity (LogP ~2.8) and moderate molecular weight (247.22 g/mol) position it within the "drug-like" space defined by Lipinski's Rule of Five, a recurring search term among pharmaceutical professionals.

Recent patent analyses reveal growing interest in fluorinated pyridine derivatives, with 1214356-72-5 appearing in applications ranging from crop protection agents to PET radiopharmaceuticals. The compound's hydrogen bond acceptor capacity (3 sites) and rotatable bond count (3) make it particularly versatile for molecular docking studies, a technique frequently searched alongside computational chemistry tutorials. These properties explain its inclusion in several high-throughput screening libraries.

From a synthetic chemistry perspective, 4-(3-(Difluoromethoxy)phenyl)pyridine showcases interesting Suzuki coupling opportunities between halogenated pyridines and boronic esters—a reaction type dominating cross-coupling search queries. The difluoromethoxy group introduces synthetic challenges that mirror current discussions about C-F bond formation strategies in organofluorine chemistry communities. Its stability under acidic conditions (pH >3) makes it suitable for formulation development, another trending topic in pharmaceutical manufacturing circles.

Analytical characterization of CAS 1214356-72-5 typically involves LC-MS (showing [M+H]+ peak at 248.1 m/z) and NMR (characteristic shifts at δ 8.65 ppm for pyridine-H). These techniques align with laboratory professionals' frequent searches for compound characterization protocols. The compound's UV absorption maxima at 268 nm makes it detectable via standard HPLC-UV methods commonly used in quality control workflows.

Environmental and regulatory aspects of fluorinated compounds like 4-(3-(Difluoromethoxy)phenyl)pyridine connect with growing interest in green chemistry principles. While not classified as hazardous, its biodegradation pathways and ecotoxicity profile represent active research areas, particularly among scientists searching for sustainable fluorination methods. The compound's OECD 117 logP value suggests moderate environmental persistence, a parameter frequently queried in environmental risk assessment contexts.

Commercial availability of 1214356-72-5 through specialty chemical suppliers meets demand from researchers investigating structure-activity relationships (SAR) in drug discovery—a perennial hot topic. Pricing trends reflect the compound's position as a research-grade intermediate, with most inquiries coming from organizations focused on fragment-based drug design (FBDD), as indicated by search volume data from chemical procurement platforms.

Future applications may leverage the compound's fluorine NMR signature (δ -80 ppm for OCF2H) in MRI contrast agent development, connecting to searches about medical imaging probes. Its potential in metal-organic frameworks (MOFs) for gas separation also aligns with materials science trends, demonstrating how this versatile heterocyclic compound bridges multiple scientific disciplines.